2-[(4,6-dimethyl-2-pyrimidinyl)amino]-1-(4-ethoxyphenyl)-1,5-dihydro-4H-imidazol-4-one

• IUPAC Name: (2E)-2-(4,6-dimethylpyrimidin-2-yl)imino-1-(4-ethoxyphenyl)imidazolidin-4-one
• InChI: InChI=1S/C17H19N5O2/c1-4-24-14-7-5-13(6-8-14)22-10-15(23)20-17(22)21-16-18-11(2)9-12(3)19-16/h5-9H,4,10H2,1-3H3,(H,18,19,20,21,23)
• InChI Key: CWKOYIWFOHIODB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC(=O)NC2=NC3=NC(=CC(=N3)C)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)N\2CC(=O)N/C2=N\C3=NC(=CC(=N3)C)C
• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.4 g/mol

Description

This compound features an imidazol-4-one core substituted with a 4-ethoxyphenyl group at position 1 and a 4,6-dimethylpyrimidin-2-ylamino moiety at position 2. Its structure combines aromatic and heterocyclic elements, which are common in bioactive molecules targeting enzymes or receptors.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure Variations

Imidazol-4-one Derivatives

• Compound A (3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((4,6-dimethylpyrimidin-2-yl)amino)-3,5-dihydro-4H-imidazol-4-one): Shares the imidazol-4-one core and pyrimidinyl amino group but replaces the 4-ethoxyphenyl with a dihydrobenzo[dioxin] moiety. This substitution likely reduces steric hindrance and alters electronic properties, enhancing activity against Pseudomonas aeruginosa .
• 5-Oxo-imidazole Derivatives (): These compounds lack the pyrimidinyl amino group but include arylidene substituents. Their antimicrobial activity suggests the imidazolone core itself may confer growth inhibitory properties, though specific data for the target compound are unavailable .

Non-Imidazolone Cores

• Oxasulfuron (ISO oxasulfuron): Contains a benzoate core with a pyrimidinyl carbamoylsulfamoyl group.
• Nicotinamide Derivatives (2-[(4-ethoxyphenyl)amino]-4,6-dimethylnicotinamide): Replaces the imidazolone core with a nicotinamide scaffold. The retention of the 4-ethoxyphenyl and pyrimidinyl-like dimethyl groups highlights the importance of these substituents in modulating bioactivity, possibly through similar pharmacophores .

Substituent Effects

• 4-Ethoxyphenyl Group: Present in both the target compound and compound 16 (: (2S)-2-{[(2S)-2-Benzamido-3-(4-ethoxyphenyl)propanoyl]amino}-3-phenylpropyl acetate). Ethoxy’s longer alkyl chain compared to methoxy (compound 15) or propoxy (compound 17) may balance lipophilicity and metabolic stability, though functional data are lacking .
• Pyrimidinyl Amino Group: Critical in oxasulfuron’s herbicidal activity and Compound A’s antibacterial effects. Its electron-deficient aromatic system likely facilitates interactions with biological targets, such as enzymes involved in cell wall synthesis or photosynthesis .

Functional Group Impact

• Imidazol-4-one vs.
• Sulfamoyl vs. Amino Linkers (Oxasulfuron vs. Target Compound): Sulfamoyl groups in oxasulfuron enhance herbicidal potency via sulfonylurea receptor binding, whereas the target’s amino linker may favor different interactions, such as kinase inhibition .

Data Table: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Biological Activity	Reference
Target Compound	Imidazol-4-one	4-ethoxyphenyl, pyrimidinyl amino	Unknown	-
Compound A	Imidazol-4-one	Dihydrodioxin, pyrimidinyl amino	Anti-Pseudomonas
Oxasulfuron	Benzoate	Pyrimidinyl, sulfamoyl	Herbicide
2-[(4-Ethoxyphenyl)amino]-4,6-dimethylnicotinamide	Nicotinamide	4-ethoxyphenyl, dimethyl	Unknown
Compound 16 ()	Propanoyl	4-ethoxyphenyl, benzamide	Unknown

Research Findings and Implications

• Structural Insights: The imidazol-4-one core and pyrimidinyl amino group are recurrent in bioactive compounds, suggesting versatility in target engagement. However, substituent choice (e.g., 4-ethoxyphenyl vs. dihydrodioxin) significantly alters specificity .
• Potential Applications: Analogues like oxasulfuron (herbicide) and Compound A (antibacterial) imply the target compound could be optimized for agrochemical or antimicrobial uses, though empirical validation is required .
• Knowledge Gaps: No direct pharmacological data exist for the target compound. Future studies should evaluate its activity against microbial or plant targets, leveraging structural parallels to known bioactive molecules.